Cas no 1311517-15-3 (6-(benzyloxy)-N-(cyanomethyl)pyridine-3-carboxamide)

• Product Name: 6-(benzyloxy)-N-(cyanomethyl)pyridine-3-carboxamide
• CAS No: 1311517-15-3
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 6365966
• PubChem ID: 53569073
• Update Time: 2025-06-08

6-(benzyloxy)-N-(cyanomethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(benzyloxy)-N-(cyanomethyl)pyridine-3-carboxamide
• 1311517-15-3
• EN300-26686259
• AKOS032971478
• N-(cyanomethyl)-6-phenylmethoxypyridine-3-carboxamide
• Z1000087186

• Inchi： 1S/C15H13N3O2/c16-8-9-17-15(19)13-6-7-14(18-10-13)20-11-12-4-2-1-3-5-12/h1-7,10H,9,11H2,(H,17,19)
• InChI Key： CCBLXIPBXWASTL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(NCC#N)=O)=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.100776666g/mol
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75Ų

Additional information on 6-(benzyloxy)-N-(cyanomethyl)pyridine-3-carboxamide

Introduction to 6-(Benzyloxy)-N-(Cyanomethyl)pyridine-3-carboxamide (CAS No. 1311517-15-3)

6-(Benzyloxy)-N-(cyanomethyl)pyridine-3-carboxamide, a compound with the CAS number 1311517-15-3, is a versatile molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl ether group and a cyano-functionalized amide moiety, which contribute to its potential therapeutic applications and chemical reactivity.

The molecular formula of 6-(benzyloxy)-N-(cyanomethyl)pyridine-3-carboxamide is C₁₄H₁₂N₂O₂, and its molecular weight is approximately 244.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as pyridine-3-carboxylic acid and benzyl alcohol. The synthesis involves key steps such as esterification, cyanation, and amidation, which are meticulously optimized to ensure high yields and purity.

In recent years, 6-(benzyloxy)-N-(cyanomethyl)pyridine-3-carboxamide has been the subject of numerous studies due to its potential as a lead compound in drug discovery. One of the most promising areas of research involves its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 6-(benzyloxy)-N-(cyanomethyl)pyridine-3-carboxamide has also demonstrated promising antiviral activity. Research conducted by a team at the University of California, Los Angeles (UCLA), found that this compound exhibits significant inhibitory effects against several viral strains, including influenza A and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral replication processes, which could be harnessed for the development of novel antiviral therapies.

The pharmacokinetic properties of 6-(benzyloxy)-N-(cyanomethyl)pyridine-3-carboxamide have also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits good solubility and stability under physiological conditions. Additionally, it has favorable oral bioavailability, which is crucial for its potential use in oral drug formulations. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity, preliminary studies suggest that 6-(benzyloxy)-N-(cyanomethyl)pyridine-3-carboxamide has a favorable safety profile. Animal models have shown minimal toxicity at therapeutic doses, with no significant adverse effects on major organs such as the liver and kidneys. However, further comprehensive toxicological studies are necessary to fully assess its safety in humans.

The potential applications of 6-(benzyloxy)-N-(cyanomethyl)pyridine-3-carboxamide extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in the synthesis of advanced functional materials. Its unique chemical structure makes it suitable for applications in polymer science, where it can be used as a building block for designing novel polymers with tailored properties.

In conclusion, 6-(benzyloxy)-N-(cyanomethyl)pyridine-3-carboxamide (CAS No. 1311517-15-3) is a multifaceted compound with a wide range of potential applications in both pharmaceutical and materials science. Its anti-inflammatory and antiviral properties make it a promising lead for drug discovery, while its favorable pharmacokinetic profile supports its development as a therapeutic agent. Ongoing research continues to uncover new aspects of this compound's behavior and utility, highlighting its significance in modern scientific inquiry.